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Compound of Interest

Compound Name: 20-Tetracosene-1,18-diol

Cat. No.: B15163390

Researchers and laboratory personnel must prioritize safety when handling chemical
compounds. This document provides crucial safety and logistical information for the handling
and disposal of 20-Tetracosene-1,18-diol, a long-chain unsaturated diol. While a specific
Safety Data Sheet (SDS) for this compound is not readily available, the following guidance is
based on safety protocols for structurally similar chemicals.

Personal Protective Equipment (PPE)

Proper selection and use of Personal Protective Equipment (PPE) are the first line of defense
against potential exposure. The following table summarizes the recommended PPE for
handling 20-Tetracosene-1,18-diol.
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PPE Category Item Specifications and Use

Should be worn at all times in
the laboratory to protect
against splashes or airborne
particles. Use chemical safety

Eye and Face Protection Safety Glasses or Goggles goggles as described by
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.[1]

Wear appropriate protective
gloves to prevent skin contact.
_ ] ) [2] Nitrile or neoprene gloves
Hand Protection Chemical-Resistant Gloves
are generally recommended
for handling organic

compounds.

A standard laboratory coat
] should be worn to protect
Body Protection Laboratory Coat ) )
street clothing and skin from

potential contamination.

If the compound is a fine
powder or if heating may
produce vapors, use a

NIOSH/MSHA approved

respirator to avoid inhalation.

[2]

Respiratory Protection Dust Mask or Respirator

Operational Plan: Handling and Storage

Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood, especially when
handling powders or heating the substance.[3]

o Ensure that safety showers and eyewash stations are readily accessible.[3]
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Handling Procedures:

e Pre-Handling: Before working with 20-Tetracosene-1,18-diol, review the available safety
information and have all necessary PPE readily available.

» During Handling: Avoid direct contact with the skin and eyes.[1] Minimize the creation of dust
if the compound is in solid form.[1][3]

e Post-Handling: Wash hands thoroughly with soap and water after handling the compound.
Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][3]

o Keep away from strong oxidizing agents.[1][3]

Disposal Plan

Dispose of 20-Tetracosene-1,18-diol and any contaminated materials in accordance with
local, state, and federal regulations. It is recommended to dispose of the chemical waste
through an approved waste disposal plant.[4] Do not allow the product to enter drains.

Emergency Procedures

 In case of skin contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing.

 In case of eye contact: Rinse cautiously with water for several minutes. If contact lenses are
present, remove them if it is easy to do so. Continue rinsing. Seek medical attention.[3]

« If inhaled: Move the person to fresh air and keep them comfortable for breathing.

« If swallowed: Rinse mouth with water. Do NOT induce vomiting.[3][4] Seek immediate
medical attention.[3]

Visualizing the Handling Workflow

The following diagram illustrates the standard operational workflow for safely handling 20-
Tetracosene-1,18-diol in a laboratory setting.
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Safe Handling Workflow for 20-Tetracosene-1,18-diol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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